Cas no 1246812-22-5 (Ramelteon Metabolite M-II-d3 (Mixture of R and S at the Hydroxy Position))

• Product Name: Ramelteon Metabolite M-II-d3 (Mixture of R and S at the Hydroxy Position)
• CAS No: 1246812-22-5
• MF: C₁₆H₂₁NO₃
• MW: 278.36132979393
• CID: 1063755
• PubChem ID: 71751961
• Update Time: 2025-04-20

Ramelteon Metabolite M-II-d3 (Mixture of R and S at the Hydroxy Position) Chemical and Physical Properties

Names and Identifiers

• Ramelteon Metabolite M-II-d3(mixture of R and S at the hydroxy position)
• Ramelteon Metabolite
• 1246812-22-5
• Ramelteon Metabolite M-II-d3 (RS-hydroxy)
• 2-Hydroxy-N-[2-[(8S)-1,6,7,8-tetrahydro-2H-cyclopenta[e]benzofuran-8-yl]ethyl]propanamide-d3
• 3,3,3-Trideuterio-2-hydroxy-N-[2-[(8S)-2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl]ethyl]propanamide
• 2-hydroxy-N-{2-[(8S)-1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-yl]ethyl}(3,3,3-?H?)propanamide
• HY-103005S
• MS-23951
• CS-0203422
• Ramelteon Metabolite M-II-d3
• Ramelteon Metabolite M-II-d3 (Mixture of R and S at the Hydroxy Position)

• Inchi： 1S/C16H21NO3/c1-10(18)16(19)17-8-6-12-3-2-11-4-5-14-13(15(11)12)7-9-20-14/h4-5,10,12,18H,2-3,6-9H2,1H3,(H,17,19)/t10?,12-/m0/s1/i1D3
• InChI Key： FGFNIJYHXMJYJN-PJCDIQNWSA-N
• SMILES： O1CCC2=C1C=CC1CC[C@@H](CCNC(C(C([2H])([2H])[2H])O)=O)C=12

Computed Properties

• Exact Mass: 278.17097377g/mol
• Monoisotopic Mass: 278.17097377g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 495.2±45.0 °C at 760 mmHg
• Flash Point: 253.3±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Ramelteon Metabolite M-II-d3 (Mixture of R and S at the Hydroxy Position) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)